Cas no 1804802-30-9 (2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1804802-30-9
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4840054
• Update Time: 2025-06-09

2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-5(18(12,14)15)3-6(13-7(4)16-2)17-8(9,10)11/h3H,1-2H3,(H2,12,14,15)
• InChI Key： ZNMQFPYESODPQN-UHFFFAOYSA-N
• SMILES： S(C1C=C(N=C(C=1C)OC)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9

Additional information on 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide

Introduction to 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804802-30-9)

2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1804802-30-9, represents a class of pyridine derivatives that are widely explored for their potential biological activities. The structural features of this molecule, including its methoxy, methyl, and trifluoromethoxy substituents, as well as the sulfonamide functional group, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The significance of 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide lies in its potential applications in the development of novel therapeutic agents. Pyridine derivatives are well-documented for their role in various biological processes, and modifications to their structure can lead to enhanced efficacy and selectivity. The presence of multiple electron-withdrawing and electron-donating groups in this compound allows for diverse interactions with biological targets, making it a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with greater accuracy. The sulfonamide moiety, in particular, is known for its ability to form hydrogen bonds with biological targets, which can improve the binding stability of drug candidates. In addition, the trifluoromethoxy group introduces lipophilicity and metabolic stability, which are critical factors in drug design.

In the context of current pharmaceutical research, 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide has been studied for its potential role in modulating various biological pathways. For instance, pyridine sulfonamides have shown promise in the treatment of inflammatory diseases by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound may also make it a viable candidate for targeting other therapeutic areas, including oncology and neurodegenerative disorders.

The synthesis of 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance yield but also minimize side reactions, ensuring the purity of the final product.

The pharmacological evaluation of 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated its ability to interact with specific receptors and enzymes, suggesting potential therapeutic benefits. Additionally, its chemical stability under various conditions makes it an attractive candidate for formulation into drug products. Researchers are particularly interested in understanding how the electronic distribution across the molecule influences its interactions with biological targets.

The role of CAS No. 1804802-30-9 in academic and industrial research cannot be overstated. This compound serves as a valuable tool for scientists investigating novel drug mechanisms and developing new treatments for complex diseases. As our understanding of molecular interactions continues to evolve, compounds like 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide will play a crucial role in shaping the future of pharmaceutical innovation.

Future directions in the study of this compound include exploring its derivatives to optimize bioactivity and pharmacokinetic profiles. By leveraging structural modifications, researchers aim to enhance the therapeutic potential while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these endeavors and bring promising candidates to clinical evaluation.

In conclusion, 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804802-30-9) is a compound of great interest in medicinal chemistry due to its unique structural features and potential biological activities. Its investigation represents a testament to the ongoing quest for innovative treatments that address unmet medical needs. As research progresses, this molecule is poised to contribute significantly to our understanding of disease mechanisms and the development of next-generation therapeutics.